2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Product Name, component content, use to
2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A552653-50mg |
4-Allyl-2,6-dimethoxyphenol |
6627-88-9 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A552653-100mg |
4-Allyl-2,6-dimethoxyphenol |
6627-88-9 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A552653-500mg |
4-Allyl-2,6-dimethoxyphenol |
6627-88-9 | 500mg |
$ 160.00 | 2022-06-08 | ||
| Alichem | A019145620-5g |
4-Allyl-2,6-dimethoxyphenol |
6627-88-9 | 95% | 5g |
$244.80 | 2023-09-01 | |
| Alichem | A019145620-25g |
4-Allyl-2,6-dimethoxyphenol |
6627-88-9 | 95% | 25g |
$763.20 | 2023-09-01 | |
| Ambeed | A585851-250mg |
4-Allyl-2,6-dimethoxyphenol |
6627-88-9 | 95% | 250mg |
$68.0 | 2025-04-17 | |
| Ambeed | A585851-1g |
4-Allyl-2,6-dimethoxyphenol |
6627-88-9 | 95% | 1g |
$123.0 | 2025-04-17 | |
| Ambeed | A585851-5g |
4-Allyl-2,6-dimethoxyphenol |
6627-88-9 | 95% | 5g |
$354.0 | 2025-04-17 | |
| Ambeed | A585851-25g |
4-Allyl-2,6-dimethoxyphenol |
6627-88-9 | 95% | 25g |
$1366.0 | 2025-04-17 | |
| Apollo Scientific | OR322224-500mg |
4-Allyl-2,6-dimethoxyphenol |
6627-88-9 | 500mg |
£98.00 | 2024-05-26 |
Audited Supplier
4-Allyl-2,6-dimethoxyphenol, with the CAS number 6627-88-9, is a naturally occurring phenolic compound that has garnered significant attention in the fields of food preservation, cosmetic formulations, and pharmaceutical research. This compound, often referred to by its systematic name, is structurally characterized by an allyl group and two methoxy substituents on a phenol ring. Its unique molecular architecture contributes to its antioxidant and antimicrobial properties, making it a versatile ingredient in various industries.
In recent years, the demand for natural preservatives and bioactive compounds has surged, driven by consumer preferences for clean-label products. 4-Allyl-2,6-dimethoxyphenol aligns perfectly with this trend, as it is derived from plant sources and exhibits minimal toxicity. Researchers have explored its potential in extending shelf life of perishable goods, particularly in the food and beverage sector, where synthetic preservatives are increasingly scrutinized. Additionally, its role in skincare products as a free-radical scavenger has been highlighted in studies focusing on anti-aging formulations.
The compound's chemical stability and solubility profile make it suitable for diverse applications. For instance, its compatibility with lipid-based systems allows for easy incorporation into emulsions and encapsulation technologies, which are critical for controlled-release formulations. This adaptability has sparked interest in its use for nutraceutical delivery systems, addressing the growing market for functional foods and dietary supplements.
From a synthetic chemistry perspective, CAS 6627-88-9 serves as a valuable intermediate in the production of more complex molecules. Its reactive allyl group enables cross-coupling reactions and polymer modifications, which are essential for developing high-performance materials. Innovations in green chemistry have further emphasized the compound's role in sustainable synthesis, reducing reliance on hazardous reagents.
Environmental considerations also play a pivotal role in the compound's appeal. As industries shift toward eco-friendly alternatives, 4-allyl-2,6-dimethoxyphenol stands out due to its biodegradability and low environmental persistence. This aligns with global initiatives such as the European Green Deal and corporate sustainability goals, where bio-based chemicals are prioritized.
In conclusion, 4-allyl-2,6-dimethoxyphenol (6627-88-9) exemplifies the convergence of natural functionality and industrial applicability. Its multifaceted properties cater to evolving market demands, from health-conscious consumers to innovative material science. As research continues to uncover new dimensions of its utility, this compound is poised to remain a cornerstone in applied chemistry and product development.
